Cas no 1040685-58-2 (2-(1-Naphthyl)-N-(3-pyridinylmethyl)-1-ethanamine)

• Product Name: 2-(1-Naphthyl)-N-(3-pyridinylmethyl)-1-ethanamine
• CAS No: 1040685-58-2
• MF: C₁₈H₁₈N₂
• MW: 262.348924160004
• MDL: MFCD10687511
• CID: 4678108
• Update Time: 2025-06-08

2-(1-Naphthyl)-N-(3-pyridinylmethyl)-1-ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-NAPHTHYL)-N-(3-PYRIDINYLMETHYL)-1-ETHANAMINE
• [2-(naphthalen-1-yl)ethyl](pyridin-3-ylmethyl)amine
• 2-(1-Naphthyl)-N-(3-pyridinylmethyl)-1-ethanamine

• MDL： MFCD10687511
• Inchi： 1S/C18H18N2/c1-2-9-18-16(6-1)7-3-8-17(18)10-12-20-14-15-5-4-11-19-13-15/h1-9,11,13,20H,10,12,14H2
• InChI Key： JZJKIGWJDUVHCS-UHFFFAOYSA-N
• SMILES： N(CC1C=NC=CC=1)CCC1=CC=CC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 279
• Topological Polar Surface Area: 24.9

Additional information on 2-(1-Naphthyl)-N-(3-pyridinylmethyl)-1-ethanamine

Comprehensive Overview of 2-(1-Naphthyl)-N-(3-pyridinylmethyl)-1-ethanamine (CAS No. 1040685-58-2)

2-(1-Naphthyl)-N-(3-pyridinylmethyl)-1-ethanamine (CAS No. 1040685-58-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique naphthyl and pyridinylmethyl functional groups, exhibits potential applications in drug discovery and development. Its molecular structure, combining aromatic and amine functionalities, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a ligand or scaffold in designing small-molecule inhibitors targeting various enzymes and receptors.

In recent years, the demand for high-purity chemical intermediates like 2-(1-Naphthyl)-N-(3-pyridinylmethyl)-1-ethanamine has surged due to advancements in precision medicine and targeted therapy. The compound's ability to interact with biological targets has led to its exploration in neurodegenerative disease research and cancer therapeutics. For instance, its pyridine moiety is often associated with blood-brain barrier permeability, a critical factor in CNS drug development. These attributes align with current trends in AI-driven drug design, where computational models predict compound efficacy before lab synthesis.

The synthesis of CAS No. 1040685-58-2 typically involves multi-step organic reactions, including reductive amination and cross-coupling techniques. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. Given the rise of green chemistry principles, researchers are also investigating solvent-free or catalytic approaches to produce this compound sustainably. This aligns with global searches for eco-friendly synthesis methods, a hot topic in academic and industrial forums.

From a commercial perspective, 2-(1-Naphthyl)-N-(3-pyridinylmethyl)-1-ethanamine is available through specialty chemical suppliers catering to pharmaceutical R&D sectors. Its price and availability often depend on batch size and custom synthesis requirements. FAQs from procurement platforms frequently address its storage conditions (typically 2-8°C under inert gas) and shelf life, reflecting user concerns about compound stability. These practical considerations are crucial for labs focusing on high-throughput screening or structure-activity relationship (SAR) studies.

Emerging applications of this compound include its use in fluorescence probes due to the naphthalene group's inherent luminescent properties. Such probes are vital in live-cell imaging and diagnostic assays, areas experiencing exponential growth. Additionally, its metal-chelating potential via the pyridine nitrogen opens doors in catalysis and material science. These interdisciplinary uses resonate with search trends around multifunctional chemicals and cross-domain research.

Regulatory compliance for CAS 1040685-58-2 varies by region, but it generally falls under standard laboratory chemical classifications. Safety data sheets emphasize handling with personal protective equipment (PPE), though it lacks stringent hazardous designations. This makes it accessible for academic institutions and startups exploring novel pharmacophores. Online discussions often compare its properties to structurally similar heterocyclic amines, a testament to its relevance in medicinal chemistry education.

In conclusion, 2-(1-Naphthyl)-N-(3-pyridinylmethyl)-1-ethanamine represents a versatile building block in modern chemical research. Its intersection with drug discovery, diagnostic tools, and sustainable chemistry positions it as a compound of enduring interest. As AI-assisted molecular modeling and automated synthesis technologies evolve, the demand for such precisely engineered intermediates will likely grow, further solidifying its role in next-generation therapeutics.